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Compound of Interest

Compound Name: BMS-604992 dihydrochloride

Cat. No.: B12425918 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for BMS-604992 dihydrochloride was not

publicly available at the time of this writing. The following guidance is based on the safety

profiles of other dihydrochloride salts and general best practices for handling potent,

uncharacterized research chemicals. Researchers must perform their own risk assessment and

consult with their institution's Environmental Health and Safety (EHS) department before

handling this compound.

Immediate Safety and Hazard Information
BMS-604992 dihydrochloride should be handled as a hazardous compound. Based on data

from similar dihydrochloride salts, it may be harmful if swallowed, toxic in contact with skin,

cause severe skin burns and eye damage, and potentially be fatal if inhaled.[1] All work should

be conducted in a designated area, such as a certified chemical fume hood, to minimize

exposure.[1][2]

Hazard Identification:
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Hazard Statement Classification Precautionary Action

Acute Toxicity, Oral Harmful

Do not eat, drink, or smoke

when using this product. Wash

hands thoroughly after

handling.[1]

Acute Toxicity, Dermal Toxic

Avoid contact with skin. Wear

protective gloves and clothing.

[1]

Skin Corrosion/Irritation Causes severe burns

Wear protective gloves,

clothing, and face protection.

[1]

Eye Damage/Irritation Causes serious eye damage
Wear eye and face protection.

[1]

Acute Toxicity, Inhalation Potentially Fatal

Work in a well-ventilated area

or under a chemical fume

hood. Do not breathe dust.[1]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to ensure personnel safety. The following table

outlines the minimum required PPE for handling BMS-604992 dihydrochloride.
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PPE Category Specification Purpose

Respiratory Protection

NIOSH-approved respirator

(e.g., N95 for powders, or a

full-face respirator for higher-

risk tasks)

To prevent inhalation of the

compound, which may be fatal.

[1]

Hand Protection
Double-gloving with chemically

resistant gloves (e.g., nitrile)

To prevent skin contact.

Gloves must be inspected

before use and changed

frequently.

Eye and Face Protection
Safety glasses with side

shields or a full-face shield

To protect eyes from splashes

and dust.[1][3]

Body Protection

A fully buttoned lab coat,

chemical-resistant apron, or

disposable coveralls

To protect skin and personal

clothing from contamination.[1]

[3]

Foot Protection Closed-toe shoes To protect feet from spills.

Operational and Handling Plan
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated area.[1]

[4]

Keep locked up or in an area accessible only to authorized personnel.[1]

Weighing and Aliquoting:

Perform all manipulations within a certified chemical fume hood or a glove box.

Before weighing, decontaminate the work surface.

Use dedicated spatulas and weighing boats.
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Handle the solid compound carefully to avoid generating dust.[1]

Close the primary container immediately after use.

Dissolution:

Add the solvent to the weighed compound slowly.

If necessary, use a vortex mixer or sonicator to aid dissolution, ensuring the container

remains sealed.

Emergency Procedures
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Emergency Situation Procedural Steps

Skin Contact

1. Immediately remove all contaminated

clothing. 2. Rinse the affected skin area with

copious amounts of water for at least 15

minutes. 3. Seek immediate medical attention.

[1][2]

Eye Contact

1. Immediately flush eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids. 2. Remove contact

lenses if present and easy to do. 3. Seek

immediate medical attention.[1]

Inhalation

1. Move the individual to fresh air. 2. If breathing

is difficult or has stopped, provide artificial

respiration. 3. Seek immediate medical

attention.[1][2]

Ingestion

1. Do NOT induce vomiting. 2. Rinse mouth with

water. 3. Seek immediate medical attention.[1]

[2]

Spill

1. Evacuate the area and restrict access. 2.

Wear appropriate PPE, including respiratory

protection. 3. Cover the spill with an inert

absorbent material. 4. Carefully sweep or scoop

up the material and place it into a sealed,

labeled container for disposal. 5. Clean the spill

area with a suitable decontaminating agent.

Disposal Plan
All waste contaminated with BMS-604992 dihydrochloride, including empty containers,

disposable PPE, and cleaning materials, must be treated as hazardous waste.

Collect all waste in a designated, sealed, and clearly labeled hazardous waste container.
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Dispose of the waste through your institution's EHS-approved hazardous waste disposal

program.

Do not dispose of this chemical down the drain or in the regular trash.[2]

Visualized Workflows
The following diagrams illustrate key procedural workflows for handling BMS-604992
dihydrochloride.

Preparation Handling Cleanup & Disposal

Don Appropriate PPE Prepare Designated Work Area Weigh Compound in Fume Hood Dissolve Compound Decontaminate Work Area Dispose of Hazardous Waste

Click to download full resolution via product page

Caption: General workflow for handling BMS-604992 dihydrochloride.
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Spill Occurs
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Caption: Step-by-step spill response plan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Handling Protocols for BMS-
604992 Dihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12425918#personal-protective-equipment-for-
handling-bms-604992-dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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